N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C12H17N3O4S/c1-14-8-12(13-10-14)20(16,17)15(4-6-18-2)7-11-3-5-19-9-11/h3,5,8-10H,4,6-7H2,1-2H3
• InChI Key: QFGYCDGUMBWASD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N(CCOC)CC2=COC=C2
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol
• CAS No.: 1448057-24-6

Description

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C12H17N3O4S and its molecular weight is 299.35. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

An efficient method for the synthesis of sulfonylated furan or imidazo[1,2-a]pyridine derivatives through a three-component reaction highlights the compound's utility in creating complex molecules. This process demonstrates excellent functional group tolerance and efficiency, making it valuable for synthesizing compounds with potential biological activities (Cui et al., 2018).

Medicinal Chemistry and Drug Design

In the field of medicinal chemistry, the compound has been explored for its potential as a building block in drug design. Studies have shown the synthesis of derivatives with sulfur atoms in the sugar ring, suggesting applications as glycosidase inhibitors. Such derivatives are moderate inhibitors of α-l-fucosidase, indicating their potential for therapeutic applications (Ulgar et al., 2003).

Corrosion Inhibition

The compound has also been investigated for its application in corrosion inhibition. Studies have demonstrated its effectiveness as an inhibitor for mild steel corrosion in acidic solutions, indicating its potential for industrial applications to protect metals from corrosion (Sappani & Karthikeyan, 2014).

Environmental Applications

Research into the microbial degradation of sulfonamide antibiotics has uncovered novel pathways involving compounds similar to N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1-methyl-1H-imidazole-4-sulfonamide. These findings have implications for understanding how such compounds can be broken down in the environment, potentially reducing the risk associated with antibiotic resistance (Ricken et al., 2013).

Corrosion Protection and Surface Chemistry

The application of amino acid compounds, including derivatives similar to the target compound, as corrosion inhibitors for steel in acidic solutions, showcases the compound's utility in material science. These studies offer insights into how such compounds can be used to enhance the longevity and durability of metal surfaces (Yadav et al., 2015).